6-(2,6-dichlorophenyl)-1,5-diazabicyclo[3.1.0]hexane

• IUPAC Name: 6-(2,6-dichlorophenyl)-1,5-diazabicyclo[3.1.0]hexane
• InChI: InChI=1S/C10H10Cl2N2/c11-7-3-1-4-8(12)9(7)10-13-5-2-6-14(10)13/h1,3-4,10H,2,5-6H2
• InChI Key: MPYAFRMNCKUHHH-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(N2C1)C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C10H10Cl2N2
• Molecular Weight: 229.10 g/mol

Description

6-(2,6-dichlorophenyl)-1,5-diazabicyclo[3.1.0]hexane, commonly known as DABCO, is an organic compound that belongs to the class of diazabicyclo compounds. It is widely used in various scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of DABCO is not fully understood. However, it is known to act as a Lewis base, which means that it can donate a pair of electrons to a Lewis acid. This property makes it an excellent catalyst for various organic reactions.
Biochemical and Physiological Effects:
DABCO has minimal biochemical and physiological effects. It is considered to be non-toxic and non-carcinogenic. However, it can cause skin irritation and respiratory problems if inhaled in large quantities.

Advantages and Limitations for Lab Experiments

DABCO has several advantages for laboratory experiments. It is a highly effective catalyst that can be used in small quantities, making it cost-effective. It is also stable under various reaction conditions, making it a versatile catalyst for different types of reactions. However, its limitations include its limited solubility in some solvents and its potential to form unwanted by-products in some reactions.

Future Directions

There are several future directions for the use of DABCO in scientific research. One potential area of research is the development of new catalytic reactions using DABCO as a catalyst. Another area of research is the modification of DABCO to improve its solubility and stability under different reaction conditions. Additionally, the use of DABCO in the development of new materials, such as polymers and coatings, is an area of research that holds promise for the future.

Synthesis Methods

The synthesis of DABCO can be achieved by reacting 2,6-dichloroaniline with formaldehyde and cyclohexanone in the presence of a base catalyst. The reaction results in the formation of DABCO as a white crystalline solid.

Scientific Research Applications

DABCO has various scientific research applications due to its unique properties. It is commonly used as a catalyst in organic synthesis reactions, such as the synthesis of polymers and pharmaceuticals. It is also used as a stabilizer in the production of polyurethane foams and as a curing agent in epoxy resins.